Cas no 2229098-49-9 (1-(1-methyl-1H-imidazol-2-yl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(1-methyl-1H-imidazol-2-yl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2229098-49-9
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6040732
• PubChem ID: 165881696
• Update Time: 2025-05-26

1-(1-methyl-1H-imidazol-2-yl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-imidazol-2-yl)-4-oxocyclohexane-1-carboxylic acid
• EN300-1796877
• 2229098-49-9

• Inchi： 1S/C11H14N2O3/c1-13-7-6-12-9(13)11(10(15)16)4-2-8(14)3-5-11/h6-7H,2-5H2,1H3,(H,15,16)
• InChI Key： XPWFJFJQGSHIFH-UHFFFAOYSA-N
• SMILES： OC(C1(C2=NC=CN2C)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.2Ų

Additional information on 1-(1-methyl-1H-imidazol-2-yl)-4-oxocyclohexane-1-carboxylic acid

Research Brief on 1-(1-methyl-1H-imidazol-2-yl)-4-oxocyclohexane-1-carboxylic acid (CAS: 2229098-49-9)

The compound 1-(1-methyl-1H-imidazol-2-yl)-4-oxocyclohexane-1-carboxylic acid (CAS: 2229098-49-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. Its structural framework, which combines an imidazole ring with a cyclohexane carboxylic acid moiety, offers a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of enzyme inhibitors, particularly targeting kinases and other signaling proteins involved in disease pathways.

One of the most notable advancements in this area is the successful synthesis of derivatives of 1-(1-methyl-1H-imidazol-2-yl)-4-oxocyclohexane-1-carboxylic acid, which have demonstrated promising activity in preclinical models of inflammatory diseases and cancer. These derivatives were designed to enhance bioavailability and target specificity, addressing some of the limitations observed with the parent compound. Mechanistic studies have revealed that these derivatives exert their effects through modulation of key cellular pathways, including the NF-κB and MAPK signaling cascades.

In addition to its therapeutic potential, recent research has also focused on the compound's physicochemical properties and stability under various conditions. These studies are critical for optimizing its formulation and delivery in potential clinical applications. For instance, investigations into its solubility and stability in aqueous solutions have provided valuable insights for the development of parenteral formulations.

Looking ahead, the continued exploration of 1-(1-methyl-1H-imidazol-2-yl)-4-oxocyclohexane-1-carboxylic acid and its derivatives holds great promise for the discovery of new therapeutic agents. Future research directions may include further structural optimization, in-depth mechanistic studies, and translational research to evaluate its efficacy and safety in clinical settings. The compound's versatility and potential for diverse applications make it a valuable candidate for ongoing and future investigations in the field of medicinal chemistry.